1-(3-phenyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-[3-(propan-2-yloxy)propyl]piperidine-4-carboxamide

• Molecular Formula: C23H30N6O2
• Molecular Weight: 422.5 g/mol
• IUPAC Name: 1-(3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-(3-propan-2-yloxypropyl)piperidine-4-carboxamide
• InChI: InChI=1S/C23H30N6O2/c1-17(2)31-16-6-13-24-23(30)19-11-14-28(15-12-19)21-10-9-20-25-26-22(29(20)27-21)18-7-4-3-5-8-18/h3-5,7-10,17,19H,6,11-16H2,1-2H3,(H,24,30)
• InChI Key: NWTPTYZNQXBPCR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCCCNC(=O)C1CCN(CC1)C2=NN3C(=NN=C3C4=CC=CC=C4)C=C2

Description

This compound is a triazolopyridazine-based molecule featuring a piperidine-4-carboxamide scaffold. The triazolo[4,3-b]pyridazine core is substituted with a phenyl group at the 3-position, while the piperidine nitrogen is linked to a 3-(propan-2-yloxy)propyl chain via a carboxamide bond. The propan-2-yloxypropyl substituent may enhance solubility compared to purely hydrophobic side chains, as seen in related compounds with morpholine or piperazine moieties .

Preparation Methods

Hydrolysis of 4-Cyanopiperidine

4-Cyanopiperidine undergoes acidic hydrolysis (6M HCl, reflux, 8 hours) to yield piperidine-4-carboxylic acid.

Amide Bond Formation

The carboxylic acid is converted to the carboxamide via activation with ethyl chloroformate (ClCO₂Et) in the presence of N-hydroxysuccinimide (HOSu), followed by reaction with 3-(propan-2-yloxy)propylamine:

$$\text{Piperidine-4-carboxylic acid} + \text{ClCO}_2\text{Et} \xrightarrow{\text{HOSu, DMF}} \text{Active ester} \xrightarrow{\text{3-(Propan-2-yloxy)propylamine}} \text{Piperidine-4-carboxamide}$$

Critical Parameters :

• Solvent : Dimethylformamide (DMF)

• Temperature : 0–25°C (prevents racemization)

• Yield : 82–89%

Coupling Strategies for Core and Moiety Integration

The triazolopyridazine core and piperidine-4-carboxamide are coupled via palladium-catalyzed cross-coupling. A Suzuki-Miyaura reaction links the two fragments using a boronic ester-functionalized piperidine intermediate.

Reaction Scheme :

• Boronic Ester Preparation : Piperidine-4-carboxamide is treated with pinacolborane in the presence of Pd(dppf)Cl₂ to form the boronic ester.

• Coupling : The boronic ester reacts with 6-bromo-3-phenyl-triazolo[4,3-b]pyridazine under Suzuki conditions (Pd(PPh₃)₄, Na₂CO₃, ethanol/water).

Optimized Conditions :

Parameter	Value
Catalyst	Pd(PPh₃)₄ (5 mol%)
Base	Na₂CO₃ (2 equiv)
Solvent	Ethanol/H₂O (3:1)
Temperature	80°C
Yield	70–78%

Functionalization and Final Modifications

Post-coupling functionalization ensures proper stereochemistry and purity:

Reduction of Olefinic Intermediates

Unwanted double bonds formed during coupling are reduced using transfer hydrogenation (ammonium formate, Pd/C):

$$\text{Olefin} + \text{HCO}$$2\text{NH}4 \xrightarrow{\text{Pd/C, MeOH}} \text{Saturated product}

Conditions :

• Pressure : 1 atm H₂

• Time : 4–6 hours

• Yield : >95%

Purification

Final purification employs reversed-phase HPLC (C18 column, acetonitrile/water gradient) to achieve >99% purity.

Industrial-Scale Considerations

Large-scale synthesis requires adaptations:

• Continuous Flow Systems : For TFAA-mediated cyclization to enhance safety and yield.

• Catalyst Recycling : Pd recovery via filtration membranes reduces costs.

• Solvent Recovery : Distillation units reclaim DMF and THF.

Analytical Validation

Structural Confirmation :

• NMR : ¹H/¹³C spectra verify triazolopyridazine-proton environments (δ 8.2–8.6 ppm) and piperidine carboxamide peaks (δ 3.1–3.4 ppm).

• HR-MS : [M+H]⁺ at m/z 507.245 confirms molecular formula C₂₇H₃₁N₇O₂.

Purity Assessment :

• HPLC : Retention time = 12.4 min (acetonitrile/water, 0.1% TFA).

Challenges and Mitigation Strategies

Challenge	Solution
Regioselectivity in cyclization	Use TFAA at 0°C
Olefin over-reduction	Switch to BH₃·DMS
Low coupling efficiency	Optimize Pd catalyst loading

Emerging Methodologies

Recent advances include photoredox catalysis for amide bond formation and enzymatic resolution for chiral purity, though these remain experimental for this compound .

Chemical Reactions Analysis

1-(3-phenyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-[3-(propan-2-yloxy)propyl]piperidine-4-carboxamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the piperidine ring, using reagents like alkyl halides. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Anticancer Activity

Research indicates that compounds similar to 1-(3-phenyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-[3-(propan-2-yloxy)propyl]piperidine-4-carboxamide exhibit promising anticancer properties. The triazole and pyridazine rings are known to interact with various biological targets involved in cancer progression. Studies have shown that derivatives of this compound can inhibit tumor growth by interfering with cell cycle regulation and apoptosis pathways .

Neurological Disorders

Given the structure's ability to cross the blood-brain barrier, there is potential for applications in treating neurological disorders such as depression and anxiety. The piperidine component is particularly relevant for developing central nervous system-active drugs. Preliminary studies suggest that related compounds may modulate neurotransmitter systems, providing a basis for further research into their efficacy in treating conditions like schizophrenia and bipolar disorder .

Antimicrobial Properties

The compound has demonstrated activity against various pathogens. The incorporation of the triazole ring enhances the antimicrobial efficacy by disrupting microbial cell wall synthesis or function. This property positions the compound as a candidate for developing new antibiotics or antifungal agents .

Case Study 1: Anticancer Efficacy

A study published in the Journal of Medicinal Chemistry investigated the anticancer effects of related triazole-containing compounds. The results showed that these compounds exhibited significant cytotoxicity against several cancer cell lines, including breast and lung cancer cells. The mechanism was attributed to the inhibition of specific kinases involved in cancer cell proliferation .

Case Study 2: Neurological Applications

In a clinical trial assessing the effects of similar piperidine derivatives on anxiety disorders, participants reported reduced anxiety levels after treatment with these compounds compared to placebo groups. The study highlighted the importance of the piperidine structure in enhancing bioavailability and receptor affinity .

Data Table: Summary of Applications

Application Area	Observed Effects	References
Anticancer Activity	Inhibition of tumor growth	,
Neurological Disorders	Modulation of neurotransmitter systems	,
Antimicrobial Properties	Disruption of microbial functions

Mechanism of Action

The mechanism of action of 1-(3-phenyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-[3-(propan-2-yloxy)propyl]piperidine-4-carboxamide involves its interaction with specific molecular targets, such as kinases. It inhibits the activity of these enzymes by binding to their active sites, thereby blocking the phosphorylation of target proteins. This inhibition can lead to the suppression of cell proliferation and induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Selected Analogs

Compound ID / Reference	Triazolo Substituent	Carboxamide Side Chain	Molecular Weight	Key Biological Activity/Notes
Target Compound	3-phenyl	3-(propan-2-yloxy)propyl	~442.5*	Hypothesized kinase inhibition (inferred from )
	3-isopropyl	N-(4-phenylbutan-2-yl)	432.5	Antimicrobial activity (analogous to )
	3-isopropyl	N-(4-chlorophenyl)	396.9	Potential bromodomain inhibition (similar to )
	3-methyl	N-[2-(morpholin-4-yl)ethyl]	373.5	Enhanced solubility due to morpholine moiety
	3-phenyl	N-(2-phenylethyl)	426.5	Structural analog with phenethyl chain
	None (core replaced)	N-[3-(trifluoromethyl)phenyl]	391.4	Piperazine-carboxamide; fluorinated group may improve bioavailability

*Calculated based on molecular formula (C24H30N6O2).

Key Research Findings

• Substituent Effects on Potency :
  • Phenyl groups at the triazolo 3-position (as in the target compound) correlate with enhanced target affinity in bromodomain inhibitors (e.g., ).
  • Chlorophenyl or trifluoromethyl substituents () improve metabolic stability and cellular potency .
• Side Chain Optimization :
  • Piperidine-4-carboxamide derivatives with flexible alkyloxy chains (e.g., propan-2-yloxypropyl) exhibit favorable ADME properties compared to rigid aromatic side chains .

Biological Activity

1-(3-phenyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-[3-(propan-2-yloxy)propyl]piperidine-4-carboxamide is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This compound features a unique molecular structure that includes a piperidine ring, a triazolo[4,3-b]pyridazine moiety, and various functional groups that contribute to its reactivity and biological efficacy. The compound's molecular formula is C20H24N6O, with a molecular weight of approximately 364.4 g/mol.

The biological activity of this compound is primarily attributed to its ability to interact with specific enzymes and receptors involved in various disease processes. It has been identified as a potential inhibitor of kinases and other proteins implicated in cancer progression and inflammatory responses. The mechanism of action typically involves binding to these molecular targets, thereby modulating biological pathways that can lead to therapeutic effects.

Antitumor Activity

Research indicates that derivatives of triazolo[4,3-b]pyridazine compounds exhibit significant antitumor properties. For instance, studies have demonstrated that similar compounds can inhibit cell proliferation in various cancer cell lines such as A549 (lung cancer), MCF-7 (breast cancer), and HeLa (cervical cancer) with IC50 values ranging from 0.15 μM to 6.2 μM depending on the specific structural modifications made to the triazole or pyridazine moieties .

Kinase Inhibition

The compound has shown potential as a c-Met kinase inhibitor, which is crucial in cancer metastasis. In vitro studies have demonstrated that related compounds can inhibit c-Met kinase activity at nanomolar concentrations (IC50 = 48 nM), suggesting a promising avenue for drug development targeting metastatic cancers .

Anti-inflammatory Effects

The anti-inflammatory properties of triazolo derivatives have also been explored. Compounds within this chemical class have been shown to exhibit significant activity against inflammatory pathways, possibly through the inhibition of specific cytokines or inflammatory mediators .

Comparative Biological Activity Table

Compound	Structure Features	Biological Activity	IC50 Values
1-(3-phenyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-[3-(propan-2-yloxy)propyl]piperidine-4-carboxamide	Piperidine ring with triazolo and phenyl groups	Antitumor, kinase inhibition	Varies (0.15 - 6.2 μM)
22i	4-oxo-pyridazinone moiety	c-Met kinase inhibitor	48 nM
47f	Mercapto-substituted triazole	Anticancer activity against HCT-116	6.2 μM

Case Studies

Several studies have focused on the synthesis and biological evaluation of this compound and its analogs:

• Synthesis and Evaluation : A recent study synthesized various triazolo derivatives and evaluated their anticancer properties against multiple cell lines. The findings indicated that specific modifications to the triazole ring significantly enhanced antitumor efficacy .
• Inhibition Studies : Another study highlighted the interaction of similar compounds with bromodomains in proteins associated with cancer progression, providing insights into their inhibitory efficacy .
• Pharmacological Profiles : Pharmacokinetic studies have suggested favorable absorption and distribution characteristics for these compounds, which are critical for their therapeutic applications .

Q & A

Q. Optimal conditions :

• Solvents : Acetonitrile, dichloromethane, or dimethylformamide for polar intermediates.
• Catalysts : Palladium catalysts for cross-coupling; sodium hydride for deprotonation .
• Purification : Column chromatography or recrystallization to isolate high-purity product (>95%) .

Basic: Which characterization techniques are critical for confirming the structure and purity?

Q. Answer :

• Nuclear Magnetic Resonance (NMR) : Confirm regiochemistry of triazolo-pyridazine and substituent positions (e.g., ¹H/¹³C NMR for phenyl and piperidine protons) .
• Mass Spectrometry (MS) : Validate molecular weight (e.g., ESI-MS for [M+H]+ ion at m/z 450–470) .
• HPLC : Assess purity (>98% by reverse-phase C18 column) .
• X-ray crystallography : Resolve ambiguities in stereochemistry or crystal packing .

Advanced: How can researchers resolve contradictions in reported biological activity data across studies?

Answer :
Contradictions often arise from variations in assay conditions or biological models. Strategies include:

• Standardized assays : Use identical cell lines (e.g., HEK293 for kinase inhibition) and ATP concentrations .
• Comparative SAR analysis : Test structural analogs (Table 1) to isolate substituent effects .
• In vivo validation : Compare pharmacokinetic profiles (e.g., AUC, Cmax) to correlate in vitro potency with efficacy .

Q. Table 1: Structurally Related Compounds and Reported Activities

Compound Name	Key Modifications	Biological Activity	Source
N-(4-fluorophenyl) analog	Fluorophenyl substituent	Kinase inhibition (IC50: 12 nM)
N-(3-chloro-4-methoxyphenyl) analog	Chloro-methoxyphenyl group	Anti-inflammatory (TNF-α↓ 40%)
AZD5153 (BET inhibitor)	Bivalent triazolopyridazine	BRD4 inhibition (IC50: 5 nM)

Advanced: What experimental strategies elucidate the compound’s mechanism of action and target specificity?

Q. Answer :

• Binding assays : Surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) to measure affinity for kinases (e.g., BRD4, p38 MAPK) .
• Kinase profiling : Screen against panels (e.g., DiscoverX KinomeScan) to identify off-target effects .
• CRISPR-Cas9 screens : Knock out putative targets (e.g., TRAF6) in cellular models to confirm functional relevance .
• Pharmacodynamic (PD) markers : Monitor downstream effects (e.g., c-Myc downregulation in xenografts) .

Basic: What molecular properties and solubility considerations are critical for in vitro assays?

Q. Answer :

• Molecular weight : ~450–470 g/mol (affects membrane permeability) .
• LogP : ~2.5–3.5 (optimal for balancing solubility and cell penetration) .
• Solubility :
  • DMSO stock : ≥10 mM for in vitro dosing.
  • Aqueous buffer : Test in PBS (pH 7.4) to avoid precipitation during cell-based assays .

Q. Table 2: Key Physicochemical Properties

Property	Value	Source
Molecular Formula	C24H27N7O2
Molecular Weight	469.5 g/mol
Calculated LogP	3.2
Solubility (PBS)	0.5 mg/mL (pH 7.4)

Advanced: How to design SAR studies to optimize efficacy against specific kinases?

Q. Answer :

• Modify substituents :
  • Triazole ring : Introduce electron-withdrawing groups (e.g., CF3) to enhance kinase binding .
  • Piperidine : Replace with morpholine for improved solubility or pyrrolidine for conformational rigidity .
• Kinase panels : Test derivatives against 50+ kinases to identify selectivity hotspots .
• Molecular docking : Use Schrödinger Glide to predict interactions with ATP-binding pockets (e.g., hinge region of BRD4) .